Cas no 832109-30-5 (2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 832109-30-5
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 5818621
• PubChem ID: 1255528
• Update Time: 2025-06-12

2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-1-(4-morpholinyl)-
• 2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-morpholin-4-ylethanone
• BRD-K21430720-001-01-6
• CBKinase1_024331
• 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-morpholinoethanone
• 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• AKOS003946036
• CBKinase1_011931
• 832109-30-5
• F0653-0138

• Inchi： 1S/C18H21N5O2S/c1-2-23-17(14-11-19-15-6-4-3-5-13(14)15)20-21-18(23)26-12-16(24)22-7-9-25-10-8-22/h3-6,11,19H,2,7-10,12H2,1H3
• InChI Key： YYWJAZLBAGURMI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1N(CC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 371.14159610g/mol
• Monoisotopic Mass: 371.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 680.9±65.0 °C(Predicted)
• pka: 15.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

Introduction to Compound with CAS No. 832109-30-5 and Product Name: 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

The compound identified by the CAS number 832109-30-5 and the product name 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing focus on the development of novel heterocyclic compounds due to their diverse biological activities. The presence of indole, triazole, and morpholine moieties in the molecular structure of this compound suggests potential interactions with various biological targets. Specifically, the indole ring is well-known for its role in numerous pharmacological contexts, while the triazole and morpholine components can enhance binding affinity and selectivity. These features make this compound a valuable candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new therapeutic agents. The sulfanyl group introduces a polar moiety that can improve solubility and bioavailability, which are critical factors in drug design. Additionally, the arrangement of the ethyl, indolyl, and morpholinyl substituents creates a unique three-dimensional structure that may influence receptor binding. These structural features have been the focus of several computational studies aimed at predicting binding affinities and identifying potential lead compounds.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and biological targets with high precision. Molecular docking studies have revealed that the 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one structure can effectively bind to several protein targets involved in inflammatory pathways. This finding is particularly significant given the increasing importance of inflammation-modulating drugs in treating chronic diseases such as arthritis and metabolic syndrome.

The synthesis of this compound has also been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that leverage modern catalytic methods to streamline production. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices. The synthetic pathways have been thoroughly characterized using spectroscopic techniques such as NMR and mass spectrometry, ensuring that the final product meets stringent quality standards.

Preclinical studies have begun to explore the pharmacological properties of this compound. Initial findings suggest that it exhibits moderate potency in inhibiting key enzymes involved in pain signaling pathways. This activity is particularly intriguing given the high unmet medical need for effective analgesics with minimal side effects. Further research is ongoing to determine optimal dosing regimens and long-term safety profiles.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The structural diversity inherent in these molecules allows for a wide range of biological activities, making them indispensable tools for drug discovery. The specific combination of rings and functional groups in 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-ylenone) exemplifies how careful molecular design can lead to compounds with significant therapeutic potential.

In conclusion, the compound with CAS No. 832109-30-5 represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an exciting subject for future studies. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutic agents.